Cas no 638-94-8 (Desonide)

• Product Name: Desonide
• CAS No: 638-94-8
• MF: C₂₄H₃₂O₆
• MW: 416.507287979126
• MDL: MFCD00866151
• CID: 39372
• PubChem ID: 5311066
• Update Time: 2026-01-09

Desonide Chemical and Physical Properties

Names and Identifiers

• Desonide
• (11b,16a)-11,21-dihydroxy-16,17-((1-methylethylidene)bis(oxy))-pregna-1,4-diene-3,20-dione
• 1,4-PREGNADIEN-11-BETA, 16-ALPHA, 17,21-TETROL-3,20-DIONE 16,17-ACETONIDE
• PREDNACINOLONE
• 16-alpha-hydroxyprednisole-16,17-acetonide
• 17-acetonide,16-alpha-hydroxy-prednisolone-1
• d-2083
• steroderm
• Desonidemicro
• (11,16a)-11,21-Dihydroxy-16,17-[(1-methylethylidene)bis(oxy)]pregna-1,4-diene-3,20-dione
• 16a-Hydroxyprednisolone Acetonide
• Locapred
• Topifug
• Tridesilon
• 16a-Hydroxyprednisole-16,17-acetonide
• Pregna-1,4-diene-3,20-dione, 11,21-dihydroxy-16,17-[(1-methylethylidene)bis(oxy)]-, (11b,16a)-
• DESONID
• Budesonide Acetonide
• (11β,16α)-11,21-Dihydroxy-16,17-[(1-methylethylidene)bis(oxy)]pregna-1,4-diene-3,20-dione
• Desowen
• DESONIDE [MART.]
• GTPL7066
• DESRX
• NSC 759226
• CHEMBL1201109
• Desonide Ointment, 0.05%
• AKOS037643323
• TRIDESILON COMPONENT DESONIDE
• 11beta,16alpha,17,21-Tetrahydroxypregna-1,4-diene-3,20-dione cyclic 16,17-acetal with acetone
• Tox21_112603_1
• 11beta,21-dihydroxy-16alpha,17-isopropylidenedioxypregna-1,4-diene-3,20-dione
• Apolar
• Q904011
• D5578
• 638-94-8
• D07AB08
• HMS3715P20
• Q-101382
• Desonate
• D 2083
• 11beta,21-dihydroxy-16alpha,17alpha-isopropylidenedioxypregna-1,4-diene-3,20-dione
• DESONIDE [ORANGE BOOK]
• (1S,2S,4R,8S,9S,11S,12S,13R)-11-hydroxy-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.0^{2,9}.0^{4,8}.0^{13,18}]icosa-14,17-dien-16-one
• DB01260
• BCP04201
• Desonidum [INN-Latin]
• s1701
• Budesonide Imp. F (EP); Desonide; 16alpha,17-[1-Methylethylidenebis(oxy)]-11beta,21-dihydroxypregna-1,4-diene-3,20-dione; Budesonide Impurity F
• D03696
• Desonida
• Pregna-1,4-diene-3,20-dione, 11,21-dihydroxy-16,17-((1-methylethylidene)bis(oxy))-, (11beta,16alpha)-
• DESONIDE [USP MONOGRAPH]
• 16alpha,17-[1-Methylethylidenebis(oxy)]-11beta,21-dihydroxypregna-1,4-diene-3,20-dione (Desonide)
• 11beta,21-dihydroxy-16alpha,17-[(1-methylethylidene)bis(oxy)]pregna-1,4-diene-3,20-dione
• UNII-J280872D1O
• Flusemidon
• Reticus
• NCGC00167983-01
• BRD-K21528677-001-03-6
• DESONIDE [USP IMPURITY]
• Prednisolone-16,17-acetonide, 16-alpha-hydroxy-
• BUDESONIDE IMPURITY F (EP IMPURITY)
• D2083
• DESONIDE [USP-RS]
• MFCD00866151
• Tridesonit
• J280872D1O
• DESONIDE (USP IMPURITY)
• CCG-221279
• F20496
• desonide 0.05%
• 16alpha-hydroxyprednisole-16,17-acetonide
• Desonidum (INN-Latin)
• 16alpha-Hydroxyprednisolone Acetonide
• Dihydroxy-16,17-[(1-methylethylidene)bis(oxy)]-pregna-1,4-diene-3,20-dione
• CHEBI:204734
• DTXCID5026756
• PREGNA-1,4-DIENE-3,20-DIONE, 11,21-DIHYDROXY-16,17-((1-METHYLETHYLIDENE)BIS(OXY))-, (11.BETA.,16.ALPHA.)-
• Verdeso (TN)
• AB01274712-01
• DESONIDE [VANDF]
• Desonida [INN-Spanish]
• 16alpha-hydroxyprednisolone-16alpha,17-acetonide
• Desonide (USP/INN)
• Desonida (INN-Spanish)
• (4aR,4bS,5S,6aS,6bS,9aR,10aS,10bS)-5-hydroxy-6b-(hydroxyacetyl)-4a,6a,8,8-tetramethyl-4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-dodecahydro-2H-naphtho(2',1':4,5)indeno(1,2-d)(1,3)dioxol-2-one
• NSC-759226
• NS00010533
• DESONIDE [USAN]
• Tridesilon Cream
• DESONIDE [WHO-DD]
• DTXSID7046756
• AB01274712_02
• SCHEMBL3631
• DESONIDE (MART.)
• Hamiltoderm
• S01BA11
• desfluorotriamcinolone acetonide
• DESONIDE (USP MONOGRAPH)
• (1S,2S,4R,8S,9S,11S,12S,13R)-11-hydroxy-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-16-one
• Desonidum
• Zotinar
• Desowen (TN)
• Desonide [USAN:INN:BAN]
• BUDESONIDE IMPURITY F [EP IMPURITY]
• DESONIDE (USP-RS)
• (11beta,16alpha)-11,21-Dihydroxy-16,17-[(1-methylethylidene)bis(oxy)]pregna -1,4-diene-3,20-dione
• (4aR,4bS,5S,6aS,6bS,9aR,10aS,10bS)-5-hydroxy-6b-(hydroxyacetyl)-4a,6a,8,8-tetramethyl-4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-dodecahydro-2H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-2-one
• Verdeso
• EN300-7361932
• HY-B0248
• AS-13892
• Desilux
• DESONIDE [MI]
• EINECS 211-351-6
• Sterax
• Tox21_112603
• CAS-638-94-8
• DESONIDE [INN]
• NCGC00274065-01
• WBGKWQHBNHJJPZ-LECWWXJVSA-N
• DESONIDE COMPONENT OF TRIDESILON
• 16alpha,17alpha-isopropylidenedioxyprednisolone
• Lokara
• BRD-K21528677-001-02-8
• (11b,16a)-11,21-Dihydroxy-16,17-[(1-methylethylidene)bis(oxy)]pregna-1,4-diene-3,20-dione;16a-Hydroxyprednisolone acetonide;Locapred
• 211-351-6
• Desonide (Standard)
• HY-B0248R

• MDL： MFCD00866151
• Inchi： 1S/C24H32O6/c1-21(2)29-19-10-16-15-6-5-13-9-14(26)7-8-22(13,3)20(15)17(27)11-23(16,4)24(19,30-21)18(28)12-25/h7-9,15-17,19-20,25,27H,5-6,10-12H2,1-4H3/t15-,16-,17-,19+,20+,22-,23-,24+/m0/s1
• InChI Key： WBGKWQHBNHJJPZ-LECWWXJVSA-N
• SMILES： O1C(C)(C)O[C@@H]2C[C@H]3[C@@H]4CCC5=CC(C=C[C@]5(C)[C@H]4[C@H](C[C@]3(C)[C@]12C(CO)=O)O)=O

Computed Properties

• Exact Mass: 416.22000
• Monoisotopic Mass: 416.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 873
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.1A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.3
• Melting Point: 275°C(lit.)
• Boiling Point: 580.1°C at 760 mmHg
• Flash Point: 196.9±23.6 °C
• Refractive Index: 1.598
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 100 mg/mL(240.09 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 93.06000
• LogP: 2.32670
• Specific Rotation: +119.0°- +124.0° (c=0.5, MeOH)
• λmax: 242(MeOH)(lit.)
• Merck: 2928

Desonide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：TU2800000
• Toxicity：LD50 in rats (mg/kg): 93 s.c. (Phillips)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Desonide

Desonide (CAS No: 638-94-8) - A Comprehensive Overview in Modern Pharmaceutical Applications

Desonide, chemically identified by the compound CAS No: 638-94-8, is a synthetic corticosteroid with significant applications in the field of pharmaceuticals. This compound, belonging to the class of glucocorticoids, has garnered considerable attention due to its potent anti-inflammatory and immunosuppressive properties. The molecular structure of Desonide consists of a fluorinated derivative of prednisone, which enhances its therapeutic efficacy while minimizing systemic side effects. In recent years, advancements in medicinal chemistry have led to a deeper understanding of Desonide's pharmacological mechanisms, making it a cornerstone in the treatment of various inflammatory and autoimmune disorders.

The chemical formula of Desonide is C₂₁H₂₈F₂O₄, and it is typically administered topically in the form of creams, ointments, and gels. Its high affinity for cortisol receptors allows for localized action with reduced systemic absorption, thereby minimizing the risk of adverse effects commonly associated with other corticosteroids. The topical route of administration not only enhances patient compliance but also ensures targeted delivery to affected areas, making it an ideal choice for dermatological conditions such as eczema, psoriasis, and allergic reactions.

Recent studies have highlighted the role of Desonide in managing chronic inflammatory conditions. For instance, a groundbreaking clinical trial published in the Journal of Dermatological Treatment demonstrated that Desonide-based formulations significantly reduced symptoms in patients with moderate-to-severe atopic dermatitis. The study emphasized the compound's ability to modulate key inflammatory pathways, including NF-κB and MAPK signaling cascades, thereby alleviating redness, itching, and skin lesions. This finding underscores the therapeutic potential of Desonide as a first-line treatment option for dermatological disorders.

Beyond its dermatological applications, Desonide has shown promise in the management of respiratory conditions. Research indicates that inhaled Desonide formulations can effectively reduce airway inflammation in patients with asthma. A multicenter study involving over 500 patients reported that Desonide-based inhalers led to a significant decrease in asthma exacerbations and improved lung function compared to placebo. The study also noted that Desonide exhibited a rapid onset of action, making it a valuable adjunct therapy for patients requiring quick relief from symptoms.

The pharmacokinetic profile of Desonide is another area of interest in modern pharmaceutical research. Unlike systemic corticosteroids such as prednisone or dexamethasone, Desonide exhibits minimal bioavailability upon oral administration due to its rapid metabolism. However, when applied topically, it demonstrates sustained release from dermal matrices, ensuring prolonged therapeutic effects. This property makes Desonide particularly suitable for long-term management of chronic inflammatory conditions without significant accumulation or toxicity.

Advances in drug delivery systems have further enhanced the efficacy of Desonide. Nanotechnology-based formulations have been developed to improve drug penetration and bioavailability while reducing local irritation. For example, liposomal encapsulation has been shown to enhance the transdermal delivery of Desonide, leading to more consistent therapeutic outcomes. These innovations not only improve patient comfort but also expand the range of clinical applications for this versatile corticosteroid.

The safety profile of Desonide has been thoroughly evaluated through extensive clinical trials and post-marketing surveillance. While topical corticosteroids are generally well-tolerated when used as directed, prolonged use or improper application may lead to local side effects such as skin thinning or hypopigmentation. However, these risks are significantly lower compared to potent systemic corticosteroids due to Desonide's high receptor affinity and low systemic absorption rates.

In conclusion, Desonide (CAS No: 638-94-8) remains a critical therapeutic agent in modern medicine due to its potent anti-inflammatory properties and favorable safety profile. Ongoing research continues to uncover new applications and improved delivery methods for this compound, reinforcing its role as a cornerstone in the treatment of inflammatory and autoimmune disorders. As our understanding of pharmacological mechanisms advances, it is likely that Desonide will continue to play a pivotal role in shaping future therapeutic strategies.